
Essential Safety and Handling Protocols for RI-
61 (JNJ-38877605)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RI-61

Cat. No.: B1680615 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is paramount. This document provides immediate

and essential safety and logistical information for the handling of RI-61, also identified as JNJ-

38877605. The following procedural guidance is based on the Safety Data Sheet (SDS) for J&J

Ex-61 and is intended to be a primary resource for ensuring laboratory safety and proper

chemical management.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for RI-
61.

Property Value

Synonyms JNJ-38877605

CAS Number 943540-75-8

Molecular Formula C19H13F2N7

Molecular Weight 377.35

Physical State No data available

Solubility No data available

NFPA 704 Rating Health: 2, Fire: 0, Reactivity: 0
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Personal Protective Equipment (PPE)
To ensure the safety of personnel, the following personal protective equipment is mandatory

when handling RI-61.[1] This guidance is in line with general best practices for handling

chemical compounds in a laboratory setting.

Equipment Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with gloves that have been

inspected prior to use. The selected protective

gloves must satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374

derived from it.[1]

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[1]

Experimental Protocols: Handling and Storage
Proper handling and storage procedures are critical to prevent accidental exposure and

maintain the integrity of the compound.

Precautions for Safe Handling:

Handle in a well-ventilated place.[1]

Wear suitable protective clothing, including gloves and eye/face protection.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools.[1]
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Prevent fire caused by electrostatic discharge steam.[1]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Store away from incompatible materials and sources of ignition.

Below is a workflow diagram illustrating the standard operating procedure for handling RI-61 in

a laboratory setting.
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Caption: Standard operating procedure for handling RI-61.
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Emergency and Disposal Plans
Immediate and appropriate responses to emergencies and proper disposal of waste are crucial

for laboratory safety and environmental protection.

First-Aid Measures:

If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the chemical.[1]

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[1]

In case of eye contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Accidental Release Measures:

Evacuate personnel to safe areas.[1]

Ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Wear chemical-impermeable gloves and other personal protective equipment.[1]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[1]

Collect and arrange for disposal. Keep the chemical in suitable, closed containers for

disposal.[1]

The following diagram outlines the logical steps for responding to an accidental release of RI-
61.
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RI-61 Accidental Release Response

Accidental Spill or Release Occurs

Evacuate immediate area

Don appropriate PPE

Ensure adequate ventilation

Remove ignition sources

Contain the spill

Collect spilled material

Dispose of waste properly

Decontaminate the area
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Caption: Emergency response plan for an accidental release of RI-61.
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Disposal Plan:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge to sewer systems.[1]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning. Alternatively, puncture the packaging to make it unusable for other purposes

and then dispose of it in a sanitary landfill. Combustible packaging materials can be

disposed of through controlled incineration with flue gas scrubbing.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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